Cas no 2007920-74-1 (4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline)

4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline is a fluorinated derivative of 1,10-phenanthroline, characterized by the substitution of trifluoroethoxy groups at the 4 and 7 positions. This modification enhances its electron-withdrawing properties, making it a valuable ligand in coordination chemistry, particularly for stabilizing transition metal complexes. The trifluoroethoxy groups improve solubility in organic solvents and influence the electronic environment of the metal center, which can be advantageous in catalytic applications or photophysical studies. Its rigid phenanthroline backbone ensures strong chelating ability, while the fluorine substituents contribute to thermal and chemical stability. This compound is particularly useful in designing advanced materials and catalysts where precise electronic tuning is required.

4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline structure

2007920-74-1 structure

Product Name:4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline

CAS No:2007920-74-1

MF:C₁₆H₁₀F₆N₂O₂

MW:376.253

MDL:MFCD29762125

CID:4670972

PubChem ID:92134497

Update Time:2025-08-05

4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

- 4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline
- 1,10-Phenanthroline, 4,7-bis(2,2,2-trifluoroethoxy)-
- AKOS030623230
- 2007920-74-1
- DS-19976
- O11145
- MDL： MFCD29762125
- Inchi： InChI=1S/C16H10F6N2O2/c17-15(18,19)7-25-11-3-5-23-13-9(11)1-2-10-12(4-6-24-14(10)13)26-8-16(20,21)22/h1-6H,7-8H2
- InChI Key： XVFKOMJVSVNKSM-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=CN=C2C3=NC=CC(=C31)OCC(F)(F)F)OCC(F)(F)F

Computed Properties

Exact Mass: 376.06464654g/mol
Monoisotopic Mass: 376.06464654g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 44.2Å²

4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146947-5g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	5g	$1752.72	2023-09-02
Alichem	A019146947-10g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	10g	$2733.60	2023-09-02
Alichem	A019146947-25g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	25g	$5574.40	2023-09-02
Chemenu	CM251063-1g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	1g	$374	2021-08-04
Chemenu	CM251063-5g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	5g	$1122	2021-08-04
Chemenu	CM251063-10g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	10g	$1870	2021-08-04
Chemenu	CM251063-1g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	1g	$***	2023-03-29
Chemenu	CM251063-5g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	5g	$***	2023-03-29
Chemenu	CM251063-10g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	10g	$***	2023-03-29
eNovation Chemicals LLC	Y1002551-5g	4,7-Bis(2,2,2-trifluoroethoxy)-1,10-phenanthroline	2007920-74-1	95%	5g	$1100	2024-07-24